Cas no 1261475-45-9 ((3-Bromo-2-nitrophenyl)methanol)

• Product Name: (3-Bromo-2-nitrophenyl)methanol
• CAS No: 1261475-45-9
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD18392284
• CID: 1091420
• PubChem ID: 72207207
• Update Time: 2025-11-02

(3-Bromo-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-nitrophenyl)methanol
• AKOS022178227
• 1261475-45-9
• CS-0198897
• 3-Bromo-2-nitrobenzyl alcohol
• MFCD18392284
• D82758
• SCHEMBL16958097
• BS-14856
• Benzenemethanol, 3-bromo-2-nitro-

• MDL： MFCD18392284
• Inchi： 1S/C7H6BrNO3/c8-6-3-1-2-5(4-10)7(6)9(11)12/h1-3,10H,4H2
• InChI Key： CGVQNXRJFYFTDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (3-Bromo-2-nitrophenyl)methanol

Comprehensive Guide to (3-Bromo-2-nitrophenyl)methanol (CAS No. 1261475-45-9): Properties, Applications, and Market Insights

(3-Bromo-2-nitrophenyl)methanol (CAS No. 1261475-45-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This bromo-nitrophenyl derivative is widely recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 1261475-45-9 applications or (3-Bromo-2-nitrophenyl)methanol synthesis, reflecting its growing importance in modern chemistry.

The molecular formula of (3-Bromo-2-nitrophenyl)methanol is C₇H₆BrNO₃, with a molecular weight of 232.03 g/mol. Its structure features a benzene ring substituted with bromo and nitro groups, along with a hydroxymethyl functional group. This combination of substituents contributes to its reactivity and utility in various organic transformations. Recent studies on nitrophenyl compounds have shown increased interest in their potential applications, particularly in medicinal chemistry and material science.

One of the primary applications of (3-Bromo-2-nitrophenyl)methanol is as a building block in pharmaceutical synthesis. The compound's bromo and nitro groups serve as excellent handles for further functionalization, enabling the creation of more complex molecules. In drug discovery, researchers often utilize this compound to develop small molecule inhibitors or biologically active compounds. The growing demand for pharmaceutical intermediates has led to increased searches for 1261475-45-9 suppliers and (3-Bromo-2-nitrophenyl)methanol price across global markets.

In material science, (3-Bromo-2-nitrophenyl)methanol finds applications in the development of advanced materials and functional polymers. The compound's aromatic structure and reactive groups make it suitable for creating photoactive materials or molecular sensors. With the current focus on sustainable chemistry and green synthesis, researchers are exploring eco-friendly methods to produce this compound, addressing common queries about 1261475-45-9 environmental impact and green chemistry alternatives.

The synthesis of (3-Bromo-2-nitrophenyl)methanol typically involves the nitration of appropriate bromobenzene derivatives followed by reduction of the resulting nitro compound. Recent advancements in catalytic processes have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Scientists frequently search for 1261475-45-9 synthesis protocol or (3-Bromo-2-nitrophenyl)methanol preparation methods, indicating strong interest in its production techniques.

From a market perspective, the demand for (3-Bromo-2-nitrophenyl)methanol has shown steady growth, particularly in regions with strong pharmaceutical and chemical industries. The compound's global market trends reflect its importance as a specialty chemical, with suppliers offering various grades to meet different research and industrial needs. Current searches for 1261475-45-9 market analysis and (3-Bromo-2-nitrophenyl)methanol suppliers demonstrate the commercial interest in this compound.

Quality control is crucial when working with (3-Bromo-2-nitrophenyl)methanol, with standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry being employed to verify purity and identity. Researchers often look for 1261475-45-9 analytical data or (3-Bromo-2-nitrophenyl)methanol spectral properties to ensure they're working with high-quality material for their experiments.

Storage and handling of (3-Bromo-2-nitrophenyl)methanol require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed. This practical information responds to frequent searches about 1261475-45-9 storage conditions and (3-Bromo-2-nitrophenyl)methanol handling guidelines.

Future research directions for (3-Bromo-2-nitrophenyl)methanol include exploring its potential in catalysis, material science, and drug development. The compound's versatility makes it a subject of ongoing investigation, with particular interest in developing more efficient synthetic routes and discovering novel applications. These research trends align with current scientific inquiries about 1261475-45-9 future applications and (3-Bromo-2-nitrophenyl)methanol research developments.

In conclusion, (3-Bromo-2-nitrophenyl)methanol (CAS No. 1261475-45-9) represents an important chemical intermediate with diverse applications in pharmaceutical and materials research. Its unique structural features and reactivity profile continue to make it valuable for scientists across multiple disciplines. As research progresses, we can anticipate new discoveries and applications for this versatile compound, further solidifying its position in modern chemistry.